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Introduction

The Enzyme-Linked Immunospot (ELISPOT) assay is a highly sensitive method for the
guantification of cytokine-secreting cells at the single-cell level.[1][2] This makes it an
invaluable tool in immunology, particularly for monitoring T-cell responses in cancer research,
vaccine development, and infectious diseases.[1][3] Tyrosinase, a key enzyme in melanin
synthesis, is a well-established tumor-associated antigen in melanoma. The peptide fragment
Tyrosinase (206-214), with the amino acid sequence H-Ala-Phe-Leu-Pro-Trp-His-Arg-Leu-Phe-
OH (AFLPWHRLF), is an HLA-A24 restricted epitope recognized by tumor-infiltrating
lymphocytes (TILs).[4] Consequently, this peptide is frequently used to stimulate and detect
melanoma-specific T-cell responses in vitro.

These application notes provide a detailed protocol for utilizing Tyrosinase (206-214) peptide in
an Interferon-gamma (IFN-y) ELISPOT assay to quantify antigen-specific T-cell responses.

Principle of the Assay

The IFN-y ELISPOT assay is designed to detect and quantify T-cells that release IFN-y upon
stimulation with a specific antigen, in this case, the Tyrosinase (206-214) peptide. The assay
follows a "sandwich" ELISA principle. A 96-well plate with a polyvinylidene difluoride (PVDF)
membrane is coated with a capture antibody specific for IFN-y. Peripheral blood mononuclear
cells (PBMCs) or isolated T-cells are then cultured in these wells in the presence of the

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b066410?utm_src=pdf-interest
https://www.ucytech.com/t-cell-elispot-assay
https://pubmed.ncbi.nlm.nih.gov/34053051/
https://www.ucytech.com/t-cell-elispot-assay
https://immunospot.eu/t-cell-elispot-testing.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2211979/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Tyrosinase (206-214) peptide. T-cells that recognize the peptide presented by antigen-
presenting cells (APCs) within the PBMC population will be activated and secrete IFN-y. The
secreted cytokine is captured by the antibody on the membrane in the immediate vicinity of the
secreting cell. After an appropriate incubation period, the cells are washed away, and a
biotinylated detection antibody specific for a different epitope of IFN-y is added. This is followed
by the addition of an enzyme-conjugate (e.g., streptavidin-alkaline phosphatase) and a
substrate that precipitates to form a colored spot at the site of cytokine secretion. Each spot
represents a single IFN-y-secreting cell, allowing for the quantification of the antigen-specific T-
cell frequency.
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ELISPOT Assay Workflow for Tyrosinase (206-214)

Coat 96-well PVDF plate
with anti-IFN-y capture antibody

Incubate overnight at 4°C

Isolate PBMCs from blood sample

Wash and block plate
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Incubate 18-48 hours at 37°C, 5% CO2

Wash away cells

Add biotinylated anti-IFN-y
detection antibody

Incubate for 2 hours at 37°C

Add Streptavidin-AP

Incubate for 1 hour at RT

Add BCIP/NBT substrate

Develop spots (5-15 min)

Stop reaction by washing with water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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